1-(3-Isopropyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-3-methylbutan-1-one

• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34 g/mol
• IUPAC Name: 1-(5-ethenyl-1-methyl-3-propan-2-ylpyrazol-4-yl)-3-methylbutan-1-one
• InChI: InChI=1S/C14H22N2O/c1-7-11-13(12(17)8-9(2)3)14(10(4)5)15-16(11)6/h7,9-10H,1,8H2,2-6H3
• InChI Key: YPRCVPDRLRLYEC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)C1=C(N(N=C1C(C)C)C)C=C

Description

1-(3-Isopropyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-3-methylbutan-1-one is a chemical compound with a complex structure that includes a pyrazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Isopropyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-3-methylbutan-1-one typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the pyrazole ring and subsequent functionalization to introduce the isopropyl, methyl, and vinyl groups. Specific reaction conditions such as temperature, solvents, and catalysts are optimized to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions with continuous monitoring and control of reaction parameters. The use of automated systems and advanced analytical techniques ensures consistent quality and efficiency in the production process.

Chemical Reactions Analysis

Types of Reactions

1-(3-Isopropyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-3-methylbutan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are crucial for the success of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce alcohols or other reduced forms.

Scientific Research Applications

1-(3-Isopropyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-3-methylbutan-1-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3-Isopropyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-3-methylbutan-1-one involves its interaction with specific molecular targets and pathways The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects

Comparison with Similar Compounds

Similar Compounds

• 2-Ethyl-1-(3-isopropyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)butan-1-one
• 1-(3-Isopropyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-2-methylpropan-1-one

Uniqueness

Compared to similar compounds, 1-(3-Isopropyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-3-methylbutan-1-one stands out due to its specific substitution pattern and the presence of the vinyl group